Cas no 955757-74-1 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide
• CAS No: 955757-74-1
• MF: C₁₈H₁₇BrN₂O₂
• MW: 373.243783712387
• CID: 6295355
• PubChem ID: 16942873
• Update Time: 2025-06-26

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide
• AKOS024646965
• F2416-0087
• N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-bromobenzamide
• 955757-74-1

• Inchi： 1S/C18H17BrN2O2/c1-12(22)21-9-8-13-6-7-15(10-14(13)11-21)20-18(23)16-4-2-3-5-17(16)19/h2-7,10H,8-9,11H2,1H3,(H,20,23)
• InChI Key： PQRPZPTVLHZTNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1C=CC2=C(C=1)CN(C(C)=O)CC2)=O

Computed Properties

• Exact Mass: 372.04734g/mol
• Monoisotopic Mass: 372.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide: A Comprehensive Overview

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide (CAS No. 955757-74-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide is particularly noteworthy. It consists of a tetrahydroisoquinoline moiety linked to a bromobenzamide group through an amide bond. The tetrahydroisoquinoline ring is a common scaffold in natural products and synthetic compounds with diverse biological activities. The presence of the bromine atom in the benzamide moiety adds further complexity and potential for modulating biological interactions.

Synthesis of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of 2-acetyl-1,2,3,4-tetrahydroisoquinoline with 2-bromoaniline followed by amide formation with an appropriate carboxylic acid or acid chloride. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

The biological properties of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic activities. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and chronic pain conditions.

Furthermore, studies have explored the neuroprotective effects of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide. Preclinical data indicate that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of signaling pathways such as NF-κB and MAPK.

In addition to its anti-inflammatory and neuroprotective properties, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide has also shown promise as an anticancer agent. Research has demonstrated its ability to induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings highlight its potential for developing novel cancer therapies.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide. Molecular docking studies have identified key binding sites on target proteins such as COX enzymes and ion channels. This information is crucial for optimizing the compound's structure to improve its potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are essential for translating preclinical findings into clinical practice and bringing this compound closer to market approval.

In conclusion, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-bromobenzamide (CAS No. 955757-74-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is poised to play a crucial role in advancing medical treatments for inflammatory diseases, neurodegenerative disorders, and cancer.